Cas no 1606150-22-4 (1-chloro-6-methoxy-isoquinoline-4-carboxylic acid)

• Product Name: 1-chloro-6-methoxy-isoquinoline-4-carboxylic acid
• CAS No: 1606150-22-4
• MF: C₁₁H₈ClNO₃
• MW: 237.639122009277
• CID: 5291727
• Update Time: 2025-06-26

1-chloro-6-methoxy-isoquinoline-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4-Isoquinolinecarboxylic acid, 1-chloro-6-methoxy-
• 1-chloro-6-methoxy-isoquinoline-4-carboxylic acid

• Inchi： 1S/C11H8ClNO3/c1-16-6-2-3-7-8(4-6)9(11(14)15)5-13-10(7)12/h2-5H,1H3,(H,14,15)
• InChI Key： LXQRXZHJJBFOSD-UHFFFAOYSA-N
• SMILES： C1(Cl)C2=C(C=C(OC)C=C2)C(C(O)=O)=CN=1

Additional information on 1-chloro-6-methoxy-isoquinoline-4-carboxylic acid

1-chloro-6-methoxy-isoquinoline-4-carboxylic acid (CAS No. 1606150-22-4): A Key Intermediate in Modern Pharmaceutical Research

The compound 1-chloro-6-methoxy-isoquinoline-4-carboxylic acid (CAS No. 1606150-22-4) represents a significant intermediate in the realm of pharmaceutical chemistry, particularly in the synthesis of bioactive molecules. This heterocyclic compound, characterized by its chloro and methoxy substituents on an isoquinoline backbone, has garnered attention due to its versatile applications in drug discovery and development.

From a structural perspective, the presence of a carboxylic acid group at the 4-position and a chlorine atom at the 1-position enhances the reactivity of this molecule, making it a valuable precursor for further functionalization. The isoquinoline core itself is a privileged scaffold in medicinal chemistry, known for its role in numerous pharmacologically active agents. The specific substitution pattern of 1-chloro-6-methoxy-isoquinoline-4-carboxylic acid allows for diverse chemical transformations, including nucleophilic aromatic substitution, cross-coupling reactions, and cyclization processes.

In recent years, there has been a surge in research focused on isoquinoline derivatives due to their broad spectrum of biological activities. These activities range from antimicrobial and anti-inflammatory effects to potential applications in cancer therapy. The methoxy group in particular contributes to the molecule's stability and solubility, which are critical factors in drug formulation. Furthermore, the carboxylic acid moiety provides a site for further derivatization, enabling the creation of more complex and targeted therapeutic agents.

One of the most compelling aspects of 1-chloro-6-methoxy-isoquinoline-4-carboxylic acid is its utility in the synthesis of kinase inhibitors. Kinases are enzymes that play a crucial role in many cellular processes, and their dysregulation is often associated with various diseases, most notably cancer. By leveraging the reactivity of this compound, researchers have developed novel inhibitors that selectively target specific kinases, thereby reducing side effects and improving patient outcomes.

The pharmaceutical industry has increasingly recognized the importance of heterocyclic compounds like isoquinolines in drug development. The structural complexity and functional diversity of these molecules make them ideal candidates for designing drugs with high specificity and efficacy. For instance, recent studies have demonstrated that derivatives of 1-chloro-6-methoxy-isoquinoline-4-carboxylic acid exhibit potent activity against certain resistant cancer cell lines. This has spurred further investigation into optimizing synthetic routes and exploring new derivatives.

Another area where this compound has shown promise is in the development of antimicrobial agents. Antibiotic resistance is a growing global health concern, necessitating the discovery of new drugs with novel mechanisms of action. Isoquinoline-based compounds have been found to disrupt bacterial cell wall synthesis and interfere with essential metabolic pathways. The chloro and methoxy substituents in 1-chloro-6-methoxy-isoquinoline-4-carboxylic acid contribute to its ability to interact with bacterial targets effectively.

The synthetic methodologies for preparing 1-chloro-6-methoxy-isoquinoline-4-carboxylic acid have also seen significant advancements. Modern synthetic techniques allow for more efficient and scalable production processes, reducing costs and improving yields. For example, palladium-catalyzed cross-coupling reactions have been employed to introduce various functional groups at specific positions on the isoquinoline ring. These methods not only enhance the efficiency of synthesis but also enable the preparation of complex derivatives with tailored properties.

In conclusion, 1-chloro-6-methoxy-isoquinoline-4-carboxylic acid (CAS No. 1606150-22-4) is a versatile intermediate with broad applications in pharmaceutical research. Its unique structural features make it an invaluable building block for synthesizing bioactive molecules with potential therapeutic applications across various diseases. As research continues to uncover new biological activities and synthetic strategies, this compound is poised to play an even greater role in the development of next-generation drugs.